Cas no 3585-45-3 (Benzoic acid,4-chloro-3-[(ethylamino)sulfonyl]-)

• Product Name: Benzoic acid,4-chloro-3-[(ethylamino)sulfonyl]-
• CAS No: 3585-45-3
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 296020
• PubChem ID: 13145699
• Update Time: 2025-04-19

Benzoic acid,4-chloro-3-[(ethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-3-[(ethylamino)sulfonyl]-
• 4-Chloro-3-(ethylsulfamoyl)benzoic acid
• 4-Chloro-3-ethylaminosulfonylbenzoic acid
• Benzoicacid, 4-chloro-3-(ethylsulfamoyl)- (7CI,8CI)
• 3585-45-3
• AKOS000123370
• 4-CHLORO-3-[(ETHYLAMINO)SULFONYL]BENZOIC ACID
• DTXSID90521855

• Inchi： 1S/C9H10ClNO4S/c1-2-11-16(14,15)8-5-6(9(12)13)3-4-7(8)10/h3-5,11H,2H2,1H3,(H,12,13)
• InChI Key： ULRSRNUETUKNPL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(NCC)(=O)=O

Computed Properties

• Exact Mass: 263.002
• Monoisotopic Mass: 263.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47